Cas no 910054-73-8 (5-Bromo-N,N,6-trimethylpyridin-2-amine)

5-Bromo-N,N,6-trimethylpyridin-2-amine is a brominated pyridine derivative featuring a tertiary amine functional group at the 2-position. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and ligands for catalytic applications. The presence of the bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the dimethylamino group offers potential for further functionalization. Its well-defined structure and stability under standard conditions make it suitable for controlled synthetic transformations. The compound is typically characterized by NMR and mass spectrometry to ensure high purity for research and industrial applications.

5-Bromo-N,N,6-trimethylpyridin-2-amine structure

910054-73-8 structure

Product Name:5-Bromo-N,N,6-trimethylpyridin-2-amine

CAS No:910054-73-8

MF:C₈H₁₁BrN₂

MW:215.090340852737

MDL:MFCD09753674

CID:1094342

PubChem ID:69256889

Update Time:2025-10-19

5-Bromo-N,N,6-trimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-N,N,6-trimethylpyridin-2-amine
- AKOS017553898
- AM87409
- G11421
- 910054-73-8
- SCHEMBL4958286
- MFCD09753674
- MDL： MFCD09753674
- Inchi： 1S/C8H11BrN2/c1-6-7(9)4-5-8(10-6)11(2)3/h4-5H,1-3H3
- InChI Key： MAMDEZVDBHDFOR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=NC=1C)N(C)C

Computed Properties

Exact Mass: 214.01056g/mol
Monoisotopic Mass: 214.01056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 16.1Å²

5-Bromo-N,N,6-trimethylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM174578-5g	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	95%	5g	$663	2021-08-05
Chemenu	CM174578-1g	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	95%	1g	$217	2022-03-01
TRC	B124645-250mg	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8		250mg	$ 235.00	2022-06-07
TRC	B124645-500mg	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8		500mg	$ 390.00	2022-06-07
Matrix Scientific	150171-1g	5-Bromo-N,N,6-trimethylpyridin-2-amine, 95%	910054-73-8	95%	1g	$241.00	2023-09-07
Matrix Scientific	150171-5g	5-Bromo-N,N,6-trimethylpyridin-2-amine, 95%	910054-73-8	95%	5g	$746.00	2023-09-07
Alichem	A029186049-5g	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	95%	5g	$716.09	2023-08-31
1PlusChem	1P00IGV0-500mg	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	97%	500mg	$214.00	2024-04-20
1PlusChem	1P00IGV0-1g	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	97%	1g	$283.00	2024-04-20
1PlusChem	1P00IGV0-5g	5-Bromo-N,N,6-trimethylpyridin-2-amine	910054-73-8	97%	5g	$942.00	2024-04-20

5-Bromo-N,N,6-trimethylpyridin-2-amine Related Literature

1. Etching of glass microchips with supercritical water†

Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
2. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
5. Fe3O4-boosted MWCNT as an efficient sustainable catalyst for PET glycolysis†

A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N,N,6-trimethylpyridin-2-amine

Recent Advances in the Study of 5-Bromo-N,N,6-trimethylpyridin-2-amine (CAS: 910054-73-8)

The compound 5-Bromo-N,N,6-trimethylpyridin-2-amine (CAS: 910054-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its brominated pyridine core, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its therapeutic and diagnostic utilities.

One of the key areas of research involves the optimization of synthetic routes for 5-Bromo-N,N,6-trimethylpyridin-2-amine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity while reducing reaction time. The method employs a palladium-catalyzed cross-coupling reaction, which allows for efficient bromination at the 5-position of the pyridine ring. This advancement is critical for scaling up production and ensuring reproducibility in pharmacological studies.

In addition to synthetic improvements, researchers have investigated the biological activities of 5-Bromo-N,N,6-trimethylpyridin-2-amine. A recent in vitro study demonstrated its inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The compound exhibited a dose-dependent inhibition of NF-κB activation, suggesting its potential as an anti-inflammatory agent. These findings were further supported by molecular docking studies, which highlighted the compound's binding affinity to key residues in the kinase active site.

Another noteworthy application of 5-Bromo-N,N,6-trimethylpyridin-2-amine is its role as a building block in the development of novel radiopharmaceuticals. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging explored its use in the synthesis of PET (positron emission tomography) tracers. The bromine atom in the compound serves as a versatile handle for radiolabeling, enabling the creation of imaging agents for cancer diagnostics. Preliminary results showed high target specificity and favorable pharmacokinetics in murine models.

Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-N,N,6-trimethylpyridin-2-amine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-Bromo-N,N,6-trimethylpyridin-2-amine (CAS: 910054-73-8) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application in radiopharmaceuticals underscore its significance. Future research should focus on optimizing its pharmacological properties and exploring its utility in diverse therapeutic areas.